Cas no 753391-71-8 (4-(azepan-1-yl)butanoic Acid Hydrochloride)

4-(azepan-1-yl)butanoic Acid Hydrochloride Properties

Names and Identifiers

• 4-(Azepan-1-yl)butanoic acid
• 1H-Azepine-1-butanoicacid, hexahydro-
• 4-Azepan-1-yl-butyric acid
• Azepan-1-ylbutanoic acid hydrochloride
• 4-(1-azepanyl)butanoic acid(SALTDATA: HCl)
• 4-azaperhydroepinylbutanoic acid
• 4-hexahydro-1H-azepin-1-ylbutanoic acid
• AC1O6ADM
• AC1Q75HM
• AG-H-00200
• Hexahydro-1H-azepine-1-butanoic acid
• +Expand

• InChIKey： GFGARPFCEPBBDN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H19NO2/c12-10(13)6-5-9-11-7-3-1-2-4-8-11/h1-9H2,(H,12,13)
• SMILES： C1CCCN(CC1)CCCC(=O)O

Computed Properties

• Exact Mass: 185.14167
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 185.141579
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.54
• Refractive Index: 1.481
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 149.5°C
• Density: 1.026